Cas no 1099609-12-7 (4-Bromo-2-pyrrolidinobenzoic Acid)

• Product Name: 4-Bromo-2-pyrrolidinobenzoic Acid
• CAS No: 1099609-12-7
• MF: C₁₁H₁₂BrNO₂
• MW: 270.122482299805
• MDL: MFCD11651817
• CID: 1056231
• Update Time: 2025-04-20

4-Bromo-2-pyrrolidinobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(pyrrolidin-1-yl)benzoic acid
• 4-Bromo-2-pyrrolidinobenzoic Acid
• 4-bromo-2-(1-pyrrolidinyl)Benzoic acid
• Benzoic acid, 4-​bromo-​2-​(1-​pyrrolidinyl)​-
• 4-Bromo-2-pyrrolidinobenzoicAcid
• 6116AJ
• TRA0009467
• SY006920
• AB0065457

• MDL： MFCD11651817
• Inchi： 1S/C11H12BrNO2/c12-8-3-4-9(11(14)15)10(7-8)13-5-1-2-6-13/h3-4,7H,1-2,5-6H2,(H,14,15)
• InChI Key： ORZPPTXFHUEWRN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)O)=C(C=1)N1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines